Cas no 2172158-15-3 (2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid)

• Product Name: 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid
• CAS No: 2172158-15-3
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6492367
• PubChem ID: 165587443
• Update Time: 2025-06-11

2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid
• EN300-1608438
• 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-hexahydro-2H-cyclopenta[d][1,2]oxazole-3-carboxylic acid
• 2172158-15-3

• Inchi： 1S/C22H21NO5/c24-21(25)20-17-10-5-11-19(17)28-23(20)22(26)27-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,17-20H,5,10-12H2,(H,24,25)
• InChI Key： KRJNVLZPYNWXIS-UHFFFAOYSA-N
• SMILES： O1C2CCCC2C(C(=O)O)N1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid

Introduction to 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic Acid (CAS No. 2172158-15-3)

Compound with the chemical identifier 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid, specifically designated by the CAS number 2172158-15-3, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. Its unique structural configuration, featuring a combination of a fluorenylmethoxy group and a hexahydro-cyclopentad1,2oxazole scaffold, makes it a subject of intense interest among researchers exploring innovative drug design strategies.

The fluorenylmethoxy moiety is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of associated pharmacophores. This feature is increasingly valued in modern drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The incorporation of such groups often leads to improved solubility and reduced susceptibility to enzymatic degradation, thereby extending the half-life of the drug molecule in vivo.

The core structure of this compound, hexahydro-2H-cyclopentad1,2oxazole, contributes to its distinct pharmacological properties. This heterocyclic ring system is known for its versatility in accommodating various functional groups while maintaining structural integrity. The cyclopentad1,2oxazole ring is particularly interesting because it can serve as a privileged scaffold in medicinal chemistry, offering multiple sites for chemical modification without compromising overall molecular stability.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate both fluorene and oxazole moieties. These structural elements have been independently associated with various biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The synergistic combination of these features in 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid suggests that it may exhibit multifaceted biological functions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluorenylmethoxy group has been shown to facilitate blood-brain barrier penetration, a critical factor for developing effective treatments for central nervous system (CNS) diseases. Additionally, the cyclopentad1,2oxazole ring has demonstrated neuroprotective properties in preclinical studies. These combined attributes make this compound an attractive candidate for further investigation as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 2172158-15-3 has been preliminarily assessed through in vitro and ex vivo studies. These investigations have revealed promising results regarding its interaction with biological targets relevant to CNS disorders. Specifically, preliminary data suggest that this compound may modulate neurotransmitter release and receptor activity in ways that could mitigate symptoms associated with neurodegenerative diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate functional group transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological testing. The robustness of the synthetic route also underscores its scalability for larger-scale production if future clinical applications materialize.

In conclusion, 2-(9H-fluoren-9-ylmethoxy)carbonyl-hexahydro-2H-cyclopentad1,2oxazole-3-carboxylic acid (CAS No. 2172158-15-3) stands out as a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel therapeutics targeting neurological disorders. Continued investigation into its pharmacological properties and potential clinical applications will be essential to fully realize its therapeutic promise.